Cas no 1804429-55-7 (Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1804429-55-7
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4809183
• Update Time: 2025-06-08

Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(8(11)12)3-6(9(14)15-2)13-7(4)10/h3,8H,1-2H3
• InChI Key： UKTRVPFYNXFWTB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(F)F)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

Comprehensive Overview of Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1804429-55-7)

Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1804429-55-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features make it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate is driven by its versatility in organic synthesis. Researchers are particularly intrigued by its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating complex molecular architectures. This aligns with the current trend in the pharmaceutical industry, where there is a high demand for heterocyclic compounds that can serve as scaffolds for targeted therapies. The inclusion of difluoromethyl groups is especially noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In the agrochemical sector, Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate is being explored for its potential in developing next-generation pesticides. The bromo and difluoromethyl moieties contribute to the compound's ability to interact with biological targets, making it a promising candidate for pest control formulations. This is particularly relevant given the rising global focus on sustainable agriculture and the need for environmentally friendly pest management solutions. The compound's efficacy in inhibiting key enzymes in pests has been a subject of ongoing research, with preliminary studies showing encouraging results.

From a synthetic chemistry perspective, the compound's pyridine core offers a robust platform for further functionalization. The presence of the carboxylate group allows for easy derivatization, enabling chemists to tailor the molecule for specific applications. This adaptability is crucial in addressing the challenges posed by drug resistance in both medical and agricultural contexts. For instance, the difluoromethyl group's electron-withdrawing properties can enhance the compound's interaction with biological targets, a feature that is increasingly important in the design of enzyme inhibitors.

The commercial availability of Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1804429-55-7) has also spurred interest in its large-scale production. Manufacturers are investing in optimizing synthetic routes to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and agrochemical applications. This is in line with the broader industry shift toward green chemistry principles, where minimizing waste and reducing hazardous byproducts are key priorities.

In summary, Methyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-6-carboxylate represents a cutting-edge compound with multifaceted applications. Its unique structural attributes, combined with its synthetic versatility, position it as a valuable asset in the ongoing quest for innovative solutions in healthcare and agriculture. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.